Cas no 1207176-27-9 (1-(3-Methylisoxazol-5-yl)propan-2-amine)
1-(3-Methylisoxazol-5-yl)propan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-methylisoxazol-5-yl)propan-2-amine
- MFCD12755801
- DTXSID401296016
- I+/-,3-Dimethyl-5-isoxazoleethanamine
- SCHEMBL14944845
- AKOS006346577
- AS-64158
- 1-(3-methyl-1,2-oxazol-5-yl)propan-2-amine
- 1207176-27-9
- DB-011794
- 1-(3-Methylisoxazol-5-yl)propan-2-amine
-
- MDL: MFCD12755801
- Inchi: 1S/C7H12N2O/c1-5(8)3-7-4-6(2)9-10-7/h4-5H,3,8H2,1-2H3
- InChI Key: JBKSNFMGMNTTLU-UHFFFAOYSA-N
- SMILES: O1C(=CC(C)=N1)CC(C)N
Computed Properties
- Exact Mass: 140.094963011g/mol
- Monoisotopic Mass: 140.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 52Ų
Experimental Properties
- Density: 1.037
- Boiling Point: 238 ºC
- Flash Point: 97 ºC
1-(3-Methylisoxazol-5-yl)propan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM191457-1g |
1-(3-methylisoxazol-5-yl)propan-2-amine |
1207176-27-9 | 95% | 1g |
$737 | 2021-08-05 | |
| TRC | M322128-2.5mg |
1-(3-Methylisoxazol-5-yl)propan-2-amine |
1207176-27-9 | 2.5mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M322128-5mg |
1-(3-Methylisoxazol-5-yl)propan-2-amine |
1207176-27-9 | 5mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M322128-25mg |
1-(3-Methylisoxazol-5-yl)propan-2-amine |
1207176-27-9 | 25mg |
$ 275.00 | 2022-06-04 | ||
| Chemenu | CM191457-1g |
1-(3-methylisoxazol-5-yl)propan-2-amine |
1207176-27-9 | 95%+ | 1g |
$*** | 2023-04-03 | |
| abcr | AB455184-250 mg |
1-(3-Methylisoxazol-5-yl)propan-2-amine; . |
1207176-27-9 | 250mg |
€597.40 | 2023-06-15 | ||
| eNovation Chemicals LLC | D762006-250mg |
1-(3-methylisoxazol-5-yl)propan-2-amine |
1207176-27-9 | 95% | 250mg |
$625 | 2024-06-07 | |
| eNovation Chemicals LLC | D762006-50mg |
1-(3-methylisoxazol-5-yl)propan-2-amine |
1207176-27-9 | 95% | 50mg |
$370 | 2025-02-21 | |
| eNovation Chemicals LLC | D762006-250mg |
1-(3-methylisoxazol-5-yl)propan-2-amine |
1207176-27-9 | 95% | 250mg |
$1035 | 2025-02-21 | |
| eNovation Chemicals LLC | D762006-100mg |
1-(3-methylisoxazol-5-yl)propan-2-amine |
1207176-27-9 | 95% | 100mg |
$600 | 2025-02-21 |
1-(3-Methylisoxazol-5-yl)propan-2-amine Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 1-(3-Methylisoxazol-5-yl)propan-2-amine
Introduction to 1-(3-Methylisoxazol-5-yl)propan-2-amine (CAS No: 1207176-27-9)
1-(3-Methylisoxazol-5-yl)propan-2-amine, identified by the Chemical Abstracts Service Number (CAS No) 1207176-27-9, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative features a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and drug discovery. The compound's molecular structure incorporates an isoxazole ring system, which is a well-documented pharmacophore in various therapeutic agents, alongside an amine functional group that suggests versatile reactivity and interaction capabilities with biological targets.
The isoxazole moiety, particularly in the 3-methylisoxazol-5-yl substituent, contributes to the compound's electronic properties and potential binding affinities. This moiety has been extensively studied for its role in modulating biological pathways, particularly in anti-inflammatory, antimicrobial, and anticancer applications. The presence of a methyl group at the 3-position of the isoxazole ring enhances the lipophilicity of the molecule, which can be a critical factor in drug absorption, distribution, metabolism, and excretion (ADME) profiles. Such structural features make 1-(3-Methylisoxazol-5-yl)propan-2-amine a promising scaffold for further derivatization and optimization.
In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced biological activity. The 1-(3-Methylisoxazol-5-yl)propan-2-amine scaffold has been explored in several preclinical studies for its potential to interact with specific enzymes and receptors. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes involved in signal transduction pathways relevant to diseases such as cancer and inflammatory disorders. The amine group at the 2-position provides a handle for further functionalization, allowing chemists to introduce additional substituents that can fine-tune the pharmacological properties of the molecule.
The synthesis of 1-(3-Methylisoxazol-5-yl)propan-2-amine involves multi-step organic reactions that typically begin with the formation of the isoxazole ring. One common synthetic route involves the condensation of β-ketoesters with hydroxamic acid derivatives under acidic conditions, followed by cyclization to form the isoxazole core. Subsequent modifications can then be performed to introduce the propylamine side chain. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for research purposes.
The pharmacological profile of 1-(3-Methylisoxazol-5-yl)propan-2-amine has been investigated through both computational modeling and experimental assays. Computational studies have predicted potential binding interactions between this compound and various biological targets, providing insights into its mechanism of action. Experimental validation through enzyme inhibition assays and cell-based assays has further corroborated these predictions. For example, studies have demonstrated that certain derivatives of this compound exhibit inhibitory activity against specific kinases, which are overexpressed in cancer cells.
The therapeutic potential of 1-(3-Methylisoxazol-5-yl)propan-2-amine extends beyond oncology. Research has also explored its effects on inflammatory pathways, where it has been shown to modulate the activity of key inflammatory mediators. This makes it a candidate for developing novel anti-inflammatory agents that could address conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, the compound's ability to cross cell membranes suggests potential applications in neuropharmacology, where it could be used to target neurological disorders.
The development of new drug candidates relies heavily on understanding their metabolic stability and potential toxicity profiles. In vitro studies using liver microsomes have been conducted to assess the metabolic fate of 1-(3-Methylisoxazol-5-yl)propan-2-amine, providing valuable data on its degradation pathways and potential metabolites. These studies are crucial for predicting how the compound will behave within the human body and for identifying any potential safety concerns early in the drug development process.
Recent advancements in green chemistry have also influenced the synthesis of 1-(3-Methylisoxazol-5-yl)propan-2-am ine. Researchers are increasingly adopting sustainable practices such as catalytic methods and solvent-free reactions to minimize waste and energy consumption. These approaches not only make the production process more environmentally friendly but also improve scalability for industrial applications. The integration of computational tools into synthetic planning has further enhanced efficiency by predicting optimal reaction conditions and minimizing trial-and-error experimentation.
The future directions for research on 1-(3-Methylisoxazol -5 -yl)propan -2 -amine include exploring its interactions with complex biological systems through network pharmacology approaches. By analyzing its potential interactions with multiple targets simultaneously, researchers can gain a more comprehensive understanding of its therapeutic effects. Additionally, exploring structure-based drug design strategies can help optimize its pharmacokinetic properties and enhance its efficacy as a drug candidate.
In conclusion,1-(3-Methylisoxazol -5 -yl)propan -2 -amine (CAS No: 1207176 -27 -9 ) represents a fascinating compound with significant potential in pharmaceutical research . Its unique structural features , coupled with promising preclinical results , make it an attractive scaffold for further development . As research continues to uncover new applications for this molecule , it is likely to play an important role in addressing various therapeutic challenges . The ongoing efforts to optimize its synthesis , improve its pharmacological profile , and explore new therapeutic avenues highlight its importance as a valuable asset in medicinal chemistry .
1207176-27-9 (1-(3-Methylisoxazol-5-yl)propan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)